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Compound of Interest

Compound Name: Fmoc-Pro-OH-d3

Cat. No.: B15553492 Get Quote

Essential Safety and Handling Guide for Fmoc-Pro-
OH-d3
This guide provides immediate safety, handling, and disposal information for Fmoc-Pro-OH-d3,

a deuterated Nα-Fmoc-protected L-proline derivative commonly used in peptide synthesis. The

following procedures are based on best practices for handling similar laboratory chemicals and

are intended for researchers, scientists, and drug development professionals.

While a specific Safety Data Sheet (SDS) for Fmoc-Pro-OH-d3 is not readily available, the

SDS for the non-deuterated form, Fmoc-Pro-OH, generally classifies it as not a hazardous

substance or mixture.[1][2] However, some sources indicate potential hazards such as skin and

eye irritation.[3] Therefore, it is prudent to handle this compound with a high degree of caution.

Personal Protective Equipment (PPE)
When handling Fmoc-Pro-OH-d3, especially in its solid, powdered form, adherence to proper

PPE protocols is essential to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact with the

chemical.

Body Protection A standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection
A NIOSH-approved respirator

or dust mask.

Recommended when weighing

or handling large quantities to

avoid inhalation of dust

particles.[4][5]

Handling and Operational Plan
Storage: Store the compound in a tightly sealed container in a cool, dry place.

MedChemExpress suggests storing at room temperature in the continental US, though this

may vary elsewhere.[6] For long-term storage, -20°C is also a common recommendation for

similar compounds.[7]

Handling:

Handle the solid compound in a well-ventilated area or a chemical fume hood to minimize

inhalation of any dust.[8]

Avoid direct contact with skin and eyes.

Minimize dust generation when handling the solid material.

Wash hands thoroughly after handling.

Disposal Plan
All waste containing Fmoc-Pro-OH-d3 should be treated as hazardous chemical waste unless

explicitly determined otherwise by your institution's Environmental Health and Safety (EHS)

department.[8]
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Waste Type Disposal Procedure

Unused or Expired Solid

Place the solid in its original container or a

clearly labeled, sealed, and chemically

compatible container. Label it as "Hazardous

Waste" with the full chemical name.[8]

Contaminated Labware

Items such as gloves, weighing paper, and

pipette tips that have come into contact with the

compound should be collected in a designated,

labeled hazardous waste container.

Liquid Waste (from synthesis)

Solutions from peptide synthesis containing this

compound (e.g., from deprotection steps)

should be collected in a labeled, sealed

container for hazardous liquid waste. The label

should list all chemical constituents.[8]

General Disposal Principle: Arrange for the pickup and disposal of all hazardous waste through

your institution's EHS office or a licensed hazardous waste disposal contractor.[4] Do not

dispose of this compound down the drain or in regular trash.[4]

Experimental Workflow
The following diagram illustrates the general workflow for handling Fmoc-Pro-OH-d3 in a

laboratory setting, from receiving to disposal.
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General Workflow for Handling Fmoc-Pro-OH-d3
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Caption: Workflow for handling Fmoc-Pro-OH-d3 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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